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Compound of Interest

Compound Name: 1-Amino-3-phenylpropan-2-ol

Cat. No.: B1275374

Essential Safety and Handling Guide for 1-
Amino-3-phenylpropan-2-ol

This guide provides immediate and essential safety and logistical information for handling 1-
Amino-3-phenylpropan-2-ol (CAS: 50411-26-2) in a laboratory setting. The following
procedures are designed to ensure the safety of researchers, scientists, and drug development
professionals.

Hazard Summary: 1-Amino-3-phenylpropan-2-ol is harmful if swallowed or inhaled, causes
skin irritation, and serious eye irritation.[1] It may also cause respiratory irritation.[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety.
The following table summarizes the required PPE for handling 1-Amino-3-phenylpropan-2-ol.
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Body Part Recommended Protection Specification

o Conforming to EN 166 (EU) or
Safety Goggles with side-
Eyes/Face NIOSH (US) approved

shields
standards.[2]

Inspect gloves prior to use and
dispose of contaminated

Skin Chemical-resistant gloves gloves after use in accordance
with applicable laws and good

laboratory practices.[3]

Wear appropriate protective

gloves and clothing to prevent
Protective clothing skin exposure.[4] Consider

fire/flame resistant and

impervious clothing.[2]

Use a NIOSH/MSHA or
European Standard EN 149
approved respirator if
exposure limits are exceeded
or if irritation or other
symptoms are experienced.[4]
[5] For nuisance exposures, a
type P95 (US) or type P1 (EU
EN 143) particle respirator may

Respiratory Respirator

be used. For higher-level
protection, use type
OV/AG/P99 (US) or type
ABEK-P2 (EU EN 143)

respirator cartridges.[3][5]

Operational and Disposal Plans

Handling and Storage:

+ Handle in a well-ventilated place.[2]
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Avoid contact with skin and eyes.[2][6]

Avoid the formation of dust and aerosols.[2][5]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[2][4]

Store in a locked-up area.[4][7]

Incompatible materials include strong oxidizing agents.[4]

Accidental Release Measures:

Evacuate personnel to safe areas.[5]

Use personal protective equipment.[2][5]

Avoid dust formation.[2][5]

Sweep up and shovel the material into a suitable, closed container for disposal.[5][7]

Do not let the product enter drains.[5]

Disposal:

e Dispose of contents/container to an approved waste disposal plant.[4]

» Offer surplus and non-recyclable solutions to a licensed disposal company.[3][5]
o Contaminated packaging should be disposed of as an unused product.[3][5]

Experimental Workflow

The following diagram outlines the standard operating procedure for handling 1-Amino-3-
phenylpropan-2-ol in a laboratory setting.
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Caption: Workflow for handling 1-Amino-3-phenylpropan-2-ol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 1-Amino-3-
phenylpropan-2-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275374#personal-protective-equipment-for-
handling-1-amino-3-phenylpropan-2-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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